MMPIP HCl

• CAS No.: 479077-02-6
• Product Name: MMPIP HCl
• Molecular Formula: C19H16ClN3O3
• Molecular Weight: 333.3 g/mol
• IUPAC Name: 6-(4-methoxyphenyl)-5-methyl-3-pyridin-4-yl-[1,2]oxazolo[4,5-c]pyridin-4-one
• Standard InChI: InChI=1S/C19H15N3O3/c1-22-15(12-3-5-14(24-2)6-4-12)11-16-17(19(22)23)18(21-25-16)13-7-9-20-10-8-13/h3-11H,1-2H3
• Standard InChIKey: HXHQNERSIJXMTQ-UHFFFAOYSA-N
• SMILES: CN1C(=CC2=C(C1=O)C(=NO2)C3=CC=NC=C3)C4=CC=C(C=C4)OC
• Canonical SMILES: CN1C(=CC2=C(C1=O)C(=NO2)C3=CC=NC=C3)C4=CC=C(C=C4)OC
• Appearance: Solid powder
• Description: MMPIP HCl is an allosteric mGlu7-selective receptor antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MMPIP Hydrochloride; MMPIP HCl
• Reference: 1: Palazzo E, Romano R, Luongo L, Boccella S, De Gregorio D, Giordano ME, Rossi F, Marabese I, Scafuro MA, de Novellis V, Maione S. MMPIP, an mGluR7-selective negative allosteric modulator, alleviates pain and normalizes affective and cognitive behavior in neuropathic mice. Pain. 2015 Jun;156(6):1060-73. doi: 10.1097/j.pain.0000000000000150. PubMed PMID: 25760470.
• PubChem Compound: 9945530
• Last Modified: Nov 11 2021